![molecular formula C17H14ClN3O4S2 B2763861 N-(4-acetylphenyl)-2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide CAS No. 899976-72-8](/img/structure/B2763861.png)
N-(4-acetylphenyl)-2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide
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Description
N-(4-acetylphenyl)-2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H14ClN3O4S2 and its molecular weight is 423.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activities
The compound's synthesis and evaluation for antitumor activities have been explored in various studies. Notably, derivatives of related structures have shown considerable anticancer activity against certain cancer cell lines. For instance, N-[4-(benzothiazole-2-yl)-3-chlorophenyl]-2-[(benzimidazole-2-yl)thio]acetamide and N-[4-(benzothiazole-2-yl)phenyl]-2-[(1,5-diphenyl-1H-imidazole-2-yl)thio]acetamide exhibited significant anticancer activities in vitro against a range of human tumor cell lines derived from nine neoplastic diseases, as screened by the National Cancer Institute, USA (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Activities
Another significant area of research is the compound's potential for antimicrobial activity. Derivatives bearing similar heterocyclic ring systems have been synthesized and tested against various bacterial and fungal strains, showing moderate activity. For example, formazans derived from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole have exhibited antimicrobial activity against pathogenic bacterial strains like Escherichia coli and Salmonella typhi, and fungal strains including Aspergillus niger, Penicillium species, and Candida albicans (Sah, Bidawat, Seth, & Gharu, 2014).
Antifungal Activities
Further research has focused on antifungal potentials, where novel derivatives of 2-hydrazinyl-N-N, diphenyl acetamide synthesized from diphenylamine demonstrated significant antimicrobial and antifungal activity. Compounds such as 2-(2-Benzylidenehydrazinyl)-N, N-diphenylacetamide and its derivatives showed promising results against various microbial and fungal cultures, suggesting a potential application in developing new antimicrobial and antifungal agents (Kumar & Mishra, 2015).
properties
IUPAC Name |
N-(4-acetylphenyl)-2-[(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H14ClN3O4S2/c1-10(22)11-2-5-13(6-3-11)19-16(23)9-26-17-20-14-7-4-12(18)8-15(14)27(24,25)21-17/h2-8H,9H2,1H3,(H,19,23)(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OROOYLIGOFJHPO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O4S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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